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Compound of Interest

Compound Name: C13H8N4Se

cat. No.: B15171249

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and
Disposal Procedures

The proper handling and disposal of C13H8N4Se, commonly known as Ebselen, are critical to
ensuring laboratory safety and environmental protection. This organoselenium compound is
classified as hazardous and requires strict adherence to established protocols. This document
provides a comprehensive guide to its safe disposal.

Key Safety and Hazard Information
Ebselen is recognized as a hazardous substance with the following classifications:
¢ Acute Toxicity: Toxic if swallowed or inhaled.[1][2]

» Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through
prolonged or repeated exposure.[2][3][4]

e Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][3][4]

Due to these hazards, C13H8N4Se must not be disposed of through standard laboratory drains
or as regular waste.[1] Improper disposal can lead to environmental contamination and
potential harm to aquatic ecosystems.[1][3]

Quantitative Data for C13H8N4Se (Ebselen)

The following table summarizes the key physical and chemical properties of Ebselen.
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Property Value

Molecular Formula C13H8N4Se

CAS Number 60940-34-3

Appearance Light yellow solid

Melting Point 30.5-31.5°C/86.9-88.7 °F
Boiling Point 80°C /176 °F @ 12 mmHg
Flash Point 72°C/161.6 °F

Step-by-Step Disposal Protocol

The disposal of C13H8N4Se must be conducted in accordance with all applicable federal,
state, and local regulations.[5] The following steps provide a general guideline for its safe
disposal as a hazardous chemical waste.

1. Waste ldentification and Segregation:

e Clearly label all waste containers containing C13H8N4Se with "Hazardous Waste" and the
full chemical name.

o Segregate C13H8N4Se waste from other laboratory waste streams to prevent accidental
reactions. Store in a compatible, tightly sealed container.

2. Personal Protective Equipment (PPE):

» Always wear appropriate PPE when handling C13H8N4Se waste, including:

o

Chemical-resistant gloves

[¢]

Safety goggles or a face shield

Alab coat

[¢]

o

Use a certified respirator if there is a risk of dust or aerosol formation.[5]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15171249?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-13750/Ebselen-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15171249?utm_src=pdf-body
https://www.benchchem.com/product/b15171249?utm_src=pdf-body
https://www.benchchem.com/product/b15171249?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-13750/Ebselen-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15171249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

. Spill Management:
In the event of a spill, prevent the material from entering drains or waterways.[5]

For solid spills, carefully sweep up the material and place it into a designated hazardous
waste container. Avoid generating dust.

For solutions, absorb the spill with an inert material (e.g., vermiculite, dry sand) and place it
in the hazardous waste container.[5]

Decontaminate the spill area with a suitable solvent, such as alcohol, and dispose of all
contaminated materials as hazardous waste.[5]

. Final Disposal:

Arrange for the collection of the C13H8N4Se waste by a licensed hazardous waste disposal
company. Do not attempt to treat or neutralize the chemical in the lab without specific,
validated protocols and appropriate safety measures.

Ensure all shipping and transport regulations are followed. C13H8N4Se is classified for
transport under UN2811, Toxic solids, organic, n.o.s. (Ebselen).[1]

Disposal Workflow
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C13H8N4Se (Ebselen) Disposal Workflow

Start: C13H8N4Se Waste Generation

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Segregate and Label Waste
'Hazardous Waste - Ebselen’

Contain and Clean Spill
(Absorb, Sweep, Decontaminate)

Store in a Sealed, Compatible Container
in a Designated Hazardous Waste Area

Contact Environmental Health & Safety (EHS)
or Licensed Waste Disposal Contractor

End: Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of C13H8N4Se.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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